Cas no 6890-40-0 (Histamine; Phosphate (1:2))

• Product name: Histamine; Phosphate (1:2)
• CAS No: 6890-40-0
• MF: C₅H₉N₃^.H₃O₄P
• MW: 209.14
• CID: 2684599
• PubChem ID: 134614

Histamine; Phosphate (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-5-yl)ethanamine,phosphoric acid
• Histamine diphosphate salt monohydrate
• 2-(1H-Imidazol-4-yl)ethan-1-amine xphosphate
• MFCD00150816
• 73239-81-3
• 1h-imidazole-4-ethanamine phosphate
• 706-43-4
• SCHEMBL123244
• C5H12N3O4P
• Q20817118
• 2-(1H-Imidazol-4-yl)ethan-1-amine phosphate
• 1H-Imidazole-4-ethanamine, phosphate
• 2-(1H-Imidazol-4-yl)ethanamine phosphate
• PD052262
• 207386-84-3
• DTXSID40218980
• 6890-40-0
• AKOS015901547
• 1-amino-2-(1H-imidazol-4-yl)ethyl phosphate
• 2-(1H-Imidazol-4-yl)ethanamine bis(phosphate) xhydrate
• ICXZPFDAWSIMGB-UHFFFAOYSA-N
• Histamine; Phosphate (1:2)

• Inchi： InChI=1S/C5H9N3.H3O4P/c6-2-1-5-3-7-4-8-5;1-5(2,3)4/h3-4H,1-2,6H2,(H,7,8);(H3,1,2,3,4)
• InChI Key： ICXZPFDAWSIMGB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 209.057
• Monoisotopic Mass: 209.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 142.27000
• LogP: -0.31740